Cas no 172427-04-2 (2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy-)

172427-04-2 structure
Product name:2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy-
2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy-
- 5-bromo-6-hydroxy-7-methoxychromen-2-one
- 2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy
- 5-BROMO-6-HYDROXY-7-METHOXY-CHROMEN-2-ONE
- 5-Bromo-6-hydroxy-7-methoxycoumarin
- 172427-04-2
- DTXSID00169282
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- Inchi: InChI=1S/C10H7BrO4/c1-14-7-4-6-5(9(11)10(7)13)2-3-8(12)15-6/h2-4,13H,1H3
- InChI Key: FZABKNPGZYCBCP-UHFFFAOYSA-N
- SMILES: BrC1C2C=CC(=O)OC=2C=C(OC)C=1O
Computed Properties
- Exact Mass: 269.95300
- Monoisotopic Mass: 269.952771
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55.8
- Tautomer Count: 3
Experimental Properties
- Density: 1.74
- Boiling Point: 411.3°Cat760mmHg
- Flash Point: 202.6°C
- Refractive Index: 1.638
- PSA: 59.67000
- LogP: 2.26970
2H-1-Benzopyran-2-one,5-bromo-6-hydroxy-7-methoxy- Related Literature
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N. N. Bhuvan Kumar,Manab Chakravarty,K. C. Kumara Swamy New J. Chem., 2006,30, 1614-1620
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Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
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Yue Liu,Qian Zhao,Xiaohong Wang,Shiwu Li RSC Adv., 2013,3, 13748-13755
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Bo Xu,Qing-Shan Liang,Lian-Tao Liu,Qi-Sheng Liu,Cun-Cheng Li RSC Adv., 2014,4, 13919-13926
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